Cas no 29536-29-6 (1,3,5-Triheptylbenzene)

• Product Name: 1,3,5-Triheptylbenzene
• CAS No: 29536-29-6
• MF: C₂₇H₄₈
• MW: 372.670028686523
• CID: 1438363
• PubChem ID: 13215619
• Update Time: 2025-06-06

1,3,5-Triheptylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-triheptyl-
• 1,3,5-Tri-n-heptylbenzene
• starbld0001139
• 1,3,5-triheptylbenzene
• DTXSID601336527
• 29536-29-6
• 1,3,5-Triheptylbenzene

• Inchi： 1S/C27H48/c1-4-7-10-13-16-19-25-22-26(20-17-14-11-8-5-2)24-27(23-25)21-18-15-12-9-6-3/h22-24H,4-21H2,1-3H3
• InChI Key： WOTYXTUCGMCWKS-UHFFFAOYSA-N
• SMILES： C1(C=C(C=C(C=1)CCCCCCC)CCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 372.37584
• Monoisotopic Mass: 372.375601531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

1,3,5-Triheptylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,3,5-Triheptylbenzene

1,3,5-Triheptylbenzene: A Comprehensive Overview

1,3,5-Triheptylbenzene, also known by its CAS number 29536-29-6, is a unique organic compound with significant applications in various industrial and scientific domains. This compound is a derivative of benzene, a fundamental aromatic hydrocarbon. The structure of 1,3,5-triheptylbenzene consists of a benzene ring with three heptyl groups attached at the 1, 3, and 5 positions. This specific substitution pattern imparts unique chemical and physical properties to the compound.

The molecular formula of 1,3,5-triheptylbenzene is C₂₇H₄₈, and its molecular weight is approximately 408.7 g/mol. The compound exists as a colorless liquid under standard conditions. Its physical properties include a melting point of around -40°C and a boiling point of approximately 280°C. These properties make it suitable for use in various chemical processes where stability at elevated temperatures is required.

The synthesis of 1,3,5-triheptylbenzene typically involves Friedel-Crafts alkylation reactions or other alkylation techniques. These methods allow for the precise attachment of heptyl groups to the benzene ring at the desired positions. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, leading to higher yields of the desired product.

1,3,5-Triheptylbenzene finds applications in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex organic molecules. Its role as a building block in drug discovery has been enhanced by its ability to undergo various functional group transformations. Additionally, it is used in the production of high-performance polymers and advanced materials due to its unique electronic properties.

In recent years, researchers have explored the potential of 1,3,5-triheptylbenzene in energy-related applications. Studies have shown that derivatives of this compound can be used as components in lithium-ion batteries and other energy storage systems. The ability to modify the heptyl groups to enhance specific properties such as conductivity or stability has opened new avenues for its use in this field.

The environmental impact of 1,3,5-triheptylbenzene has also been a topic of interest. Research indicates that while it is not inherently hazardous under normal conditions, proper handling and disposal are essential to minimize any potential risks. Efforts are ongoing to develop more sustainable methods for its production and application.

In conclusion, 1,3,5-triheptylbenzene (CAS No: 29536-29-6) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technology and innovation is expected to grow significantly.